![molecular formula C20H24Cl2N2O3S B4008235 N~1~-(sec-butyl)-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide](/img/structure/B4008235.png)
N~1~-(sec-butyl)-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide
Overview
Description
N~1~-(sec-butyl)-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide is a useful research compound. Its molecular formula is C20H24Cl2N2O3S and its molecular weight is 443.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.0884692 g/mol and the complexity rating of the compound is 591. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Sulfoximidoyl Radical Applications
Homolytic Addition Reactions : The study by Akasaka, Furukawa, and Ōae (1979) on the homolytic addition reaction of N-halosulfoximides to olefins highlights the formation of N-alkylated sulfoximides via sulfoximidoyl radical addition, showcasing a method for generating compounds with potential utility in synthesis and material science (T. Akasaka et al., 1979).
Sulfonamide Reactions
Sulfonamide Formation : Research by Cremlyn and Nunes (1987) on the reactions of N-(p-chlorosulfonylphenyl)maleimide explores the formation of sulfonamides, demonstrating the versatility of sulfonamide chemistry in synthesizing diverse compounds (R. Cremlyn & Richardo Nunes, 1987).
Novel Catalysts in Synthesis
Nanosized N-sulfonated Catalyst : Goli-Jolodar, Shirini, and Seddighi (2016) introduced a novel N-sulfonated Brönsted acidic catalyst, showcasing its efficiency in promoting the synthesis of polyhydroquinoline derivatives, indicating the potential for innovative catalysts in organic synthesis (O. Goli-Jolodar et al., 2016).
Electrochemical Studies
Stable N-Alkoxyarylaminyl Radicals : An electrochemical study by Miura and Muranaka (2006) on stable N-alkoxyarylaminyl radicals opens avenues for the development of new materials and sensors, reflecting the role of electrochemistry in advancing our understanding of radical stability and reactivity (Y. Miura & Y. Muranaka, 2006).
Biological Screening
Sulfonamides Derived from 2-Phenylethylamine : A study by Rehman et al. (2012) on the synthesis and biological screening of sulfonamides derived from 2-phenylethylamine underscores the exploration of sulfonamides' biological activities, hinting at potential applications in medicinal chemistry and biochemistry (A. Rehman et al., 2012).
Properties
IUPAC Name |
N-butan-2-yl-2-[(2,5-dichlorophenyl)sulfonyl-(2-phenylethyl)amino]acetamide | |
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InChI |
InChI=1S/C20H24Cl2N2O3S/c1-3-15(2)23-20(25)14-24(12-11-16-7-5-4-6-8-16)28(26,27)19-13-17(21)9-10-18(19)22/h4-10,13,15H,3,11-12,14H2,1-2H3,(H,23,25) | |
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InChI Key |
OHNQTPHMMAIRDG-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC(C)NC(=O)CN(CCC1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl | |
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Molecular Formula |
C20H24Cl2N2O3S | |
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Molecular Weight |
443.4 g/mol | |
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Retrosynthesis Analysis
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